Cas no 131123-56-3 (3,6-bis(hydroxymethyl)-2-methyl-pyran-4-one)

• Product Name: 3,6-bis(hydroxymethyl)-2-methyl-pyran-4-one
• CAS No: 131123-56-3
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 201095
• PubChem ID: 131340
• Update Time: 2025-04-19

3,6-bis(hydroxymethyl)-2-methyl-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(hydroxymethyl)-2-methyl-pyran-4-one
• 3,6-bis(hydroxymethyl)-2-methylpyran-4-one
• herierin III
• 3,6-bis(hydroxymethyl)-2-methyl-4H-pyran-4-one
• 4H-Pyran-4-one, 3,6-bis(hydroxymethyl)-2-methyl-
• 6-Methyl-2,5-dihydroxymethyl-gamma pyranone
• DTXSID10156906
• 6-Methyl-2,5-dihydroxymethyl-gamma-pyranone III
• CHEBI:173779
• 131123-56-3

• Inchi： 1S/C8H10O4/c1-5-7(4-10)8(11)2-6(3-9)12-5/h2,9-10H,3-4H2,1H3
• InChI Key： FEEAMUNPZANTSE-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(CO)=C1C)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives